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Abstract

Curromycin B is a polyketide-derived natural product belonging to the oxazolomycin family of
antibiotics. First isolated from a genetically modified strain of Streptomyces hygroscopicus, it
exhibits notable antibacterial and cytotoxic activities. Structurally, it is characterized by a
complex architecture featuring a spiro-p-lactone-y-lactam core, a polyene chain, and a
substituted oxazole moiety. This technical guide provides a comprehensive overview of the
chemical structure, stereochemistry, and known biological activities of Curromycin B, with a
focus on quantitative data and detailed experimental methodologies.

Chemical Structure and Properties

Curromycin B is an analog of the more widely studied Curromycin A. The primary structural
difference lies at the C-29 position, where the methoxymethyl (-CH2OCH3) group of
Curromycin A'is replaced by a methyl (-CH3) group in Curromycin B.[1] This seemingly minor
modification has a discernible effect on the molecule's spectroscopic properties.

The molecular formula of Curromycin B is C37H53N309, corresponding to a molecular weight
of 683.8 g/mol .[1] Its structure was elucidated primarily through detailed Nuclear Magnetic
Resonance (NMR) and Fast Atom Bombardment (FAB) mass spectrometry analyses.[1]
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Physicochemical Properties

Property Value Reference
Molecular Formula C37H53N309 [1]
Molecular Weight 683.8 g/mol [1]
Appearance Yellowish amorphous powder [1]
Melting Point 106-109 °C [1]
Specific Rotation [a]D +35.0° (c=0.1, MeOH) [1]
IR (vmax, cm-1) 3350, 1825, 1690, 1640 [1]

228 (19,000), 267 (sh, 15,600),
UV (Amax, nm (€)) [1]
275 (19,000), 285 (sh, 14,400)

CAS Number 97412-77-6

Spectroscopic Data

The structural elucidation of Curromycin B heavily relied on the comparison of its 13C NMR
spectrum with that of Curromycin A. The key differences are observed at and around the C-29
position.

Table 1: Comparison of 13C NMR Chemical Shifts (& in ppm) of Curromycin B and
Curromycin A in CDCI3.[1]
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Carbon No. Curromycin B Curromycin A
1 171.5 171.5
2 84.1 86.2
3 173.2 173.5
4 55.4 55.4
5 88.8 88.8
6 40.8 40.8
7 31.9 31.9
8 170.0 170.0
9 31.9 31.9
10 251 251
11 25.1 25.1
12 129.3 1295
13 130.8 130.0
14 131.3 131.5
15 41.1 41.1
16 133.9 134.2
17 131.3 131.5
18 130.8 130.0
19 129.3 1295
20 125.0 125.0
21 142.1 142.1
22 158.5 158.5
23 12.0 12.0
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24 28.5 28.5
25 68.8 68.8
26 35.5 35.5
27 84.1 86.2
28 31.9 31.9
29 74.2 79.2
30 17.7 70.7
31 - 59.5
32 17.7 17.7
33 21.8 21.6
34 26.0 26.0
35 171 171
36 57.2 56.8
37 10.4 10.2
38 26.8 26.5

Note: Some assignments may be interchangeable.

The 1H NMR spectrum of Curromycin B also shows a distinct difference in the signal
corresponding to the proton at C-29. In Curromycin A, this proton appears as a triplet at dH
4.75. In Curromycin B, this signal is a quartet at dH 4.86, coupled to a new methyl group
proton signal at dH 1.80.[1]

Stereochemistry

The absolute stereochemistry of Curromycin A, and by extension Curromycin B, has been a
subject of investigation. While the initial reports did not fully define the stereochemistry,
subsequent synthetic efforts on related oxazolomycin family members have provided significant
insights. The stereochemistry of the spiro-f3-lactone-y-lactam core is a critical feature of this
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class of compounds. Through extensive NMR studies (NOESY) on 16-methyloxazolomycin,
which shares the C-16 methyl substitution with Curromycin B, the configuration at C-16 was
determined to be (S). The stereochemistry of the rest of the chiral centers in the core is
believed to be identical to that of oxazolomycin A, which has been confirmed through total
synthesis.

Based on the analysis of related compounds, the proposed absolute stereochemistry of the
core of Curromycin B is as follows: (2R, 5S, 6S, 7R, 16S). However, it is important to note that
a definitive total synthesis of Curromycin B confirming all stereocenters has not been reported
in the literature.

Experimental Protocols
Isolation and Purification of Curromycin B

The following is a generalized protocol based on the reported isolation of Curromycin B from a
mutant strain of Streptomyces hygroscopicus.

Workflow for Curromycin B Isolation
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Fermentation

Germentation of Streptomyces hygroscopicus mutana

Extrdction

(Centrifugation of culture brota
Mycelial Cake Supernatant

[Extraction of mycelia with acetone]

Goncentration of acetone extracg

Extraction with ethyl acetate

:

Concentration of EtOAc extract

Purification

Silica Gel Chromatography
(CHCI3-MeOH gradient)

Preparative HPLC
(Reverse Phase)

Pure Curromycin B

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Curromycin A/B
(GRP78 Expression)

Suppresses pro-apoptoti¢ arms

Unfolded Protein Response (UPR) .
. . . Inhibits
(Pro-survival signaling)

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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